Cas no 1806758-61-1 (2-Methyl-6-nitro-3-(trifluoromethoxy)pyridine-5-carboxylic acid)

• Product Name: 2-Methyl-6-nitro-3-(trifluoromethoxy)pyridine-5-carboxylic acid
• CAS No: 1806758-61-1
• MF: C₈H₅F₃N₂O₅
• MW: 266.130912542343
• CID: 4842744
• Update Time: 2025-06-08

2-Methyl-6-nitro-3-(trifluoromethoxy)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-6-nitro-3-(trifluoromethoxy)pyridine-5-carboxylic acid

• Inchi： 1S/C8H5F3N2O5/c1-3-5(18-8(9,10)11)2-4(7(14)15)6(12-3)13(16)17/h2H,1H3,(H,14,15)
• InChI Key： SHSQYHAHWZVUPO-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C(=O)O)=C([N+](=O)[O-])N=C1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 343
• XLogP3: 2.1
• Topological Polar Surface Area: 105

Additional information on 2-Methyl-6-nitro-3-(trifluoromethoxy)pyridine-5-carboxylic acid

Introduction to 2-Methyl-6-nitro-3-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1806758-61-1)

2-Methyl-6-nitro-3-(trifluoromethoxy)pyridine-5-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1806758-61-1, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in medicinal chemistry. The structural features of this molecule, including its methyl, nitro, and trifluoromethoxy substituents, contribute to its unique chemical properties and potential applications in drug discovery and synthesis.

The presence of a nitro group at the 6-position and a trifluoromethoxy group at the 3-position introduces both electronic and steric effects that can influence the reactivity and biological activity of the compound. The carboxylic acid functionality at the 5-position further enhances its versatility, allowing for further derivatization and functionalization. These structural elements make 2-Methyl-6-nitro-3-(trifluoromethoxy)pyridine-5-carboxylic acid a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Pyridines are known to exhibit pharmacological effects ranging from antimicrobial to anticancer properties. The specific substitution pattern of 2-Methyl-6-nitro-3-(trifluoromethoxy)pyridine-5-carboxylic acid suggests potential applications in targeting various disease pathways. For instance, the nitro group can be reduced to an amine, which can serve as a precursor for bioactive molecules that interact with biological targets such as enzymes and receptors.

One of the most compelling aspects of this compound is its potential role in medicinal chemistry research. The trifluoromethoxy group is particularly noteworthy, as it is a common pharmacophore that enhances metabolic stability and bioavailability of drug candidates. This feature has been extensively studied in the development of small-molecule drugs, where trifluoromethoxy-substituted compounds often exhibit improved pharmacokinetic profiles. The combination of these structural features in 2-Methyl-6-nitro-3-(trifluoromethoxy)pyridine-5-carboxylic acid makes it an attractive scaffold for designing new therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have further highlighted the importance of heterocyclic compounds like 2-Methyl-6-nitro-3-(trifluoromethoxy)pyridine-5-carboxylic acid. These tools have enabled researchers to predict the binding modes of such compounds with biological targets, facilitating the rational design of new drugs. For example, studies have shown that pyridine derivatives can interact with proteins involved in cancer signaling pathways, making them promising candidates for anticancer therapies. The specific substitution pattern of this compound may enhance its ability to bind to these targets, potentially leading to more effective treatments.

The synthesis of 2-Methyl-6-nitro-3-(trifluoromethoxy)pyridine-5-carboxylic acid is another area of active research. Given its complex structure, multiple synthetic routes have been explored to optimize yield and purity. Common methodologies include nucleophilic substitution reactions, metal-catalyzed cross-coupling reactions, and oxidation processes. Each synthetic route offers distinct advantages depending on the desired scale and purity requirements. Researchers are continually refining these methods to improve efficiency and reduce environmental impact, aligning with broader trends in green chemistry.

The applications of 2-Methyl-6-nitro-3-(trifluoromethoxy)pyridine-5-carboxylic acid extend beyond pharmaceuticals into other areas such as agrochemicals and material science. Pyridine derivatives are known to exhibit herbicidal and fungicidal properties, making them valuable in crop protection strategies. Additionally, their electronic properties make them useful in the development of organic semiconductors and other advanced materials. The versatility of this compound underscores its importance across multiple scientific disciplines.

In conclusion, 2-Methyl-6-nitro-3-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1806758-61-1) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features, combined with recent advancements in synthetic chemistry and computational biology, make it a promising candidate for developing new drugs and materials. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its place as a key player in modern chemical science.